Cas no 1414455-03-0 (Guajadial B)

• Product Name: Guajadial B
• CAS No: 1414455-03-0
• MF: C₃₀H₃₄O₅
• MW: 474.587969303131
• CID: 2087226
• PubChem ID: 168013399
• Update Time: 2025-04-21

Guajadial B Chemical and Physical Properties

Names and Identifiers

• Guajadial B
• [ "" ]
• FS-8650
• 1414455-03-0
• (1R,4E,8E,11S,19S)-15,17-dihydroxy-4,7,7,11-tetramethyl-19-phenyl-12-oxatricyclo[9.8.0.013,18]nonadeca-4,8,13,15,17-pentaene-14,16-dicarbaldehyde

• Inchi： 1S/C30H34O5/c1-19-11-12-23-24(20-9-6-5-7-10-20)25-27(34)21(17-31)26(33)22(18-32)28(25)35-30(23,4)15-8-14-29(2,3)16-13-19/h5-10,13-14,17-18,23-24,33-34H,11-12,15-16H2,1-4H3/b14-8+,19-13+/t23-,24-,30+/m1/s1
• InChI Key： SCJBVAONMYLOHE-LUGVMUTJSA-N
• SMILES： O1C2C(C=O)=C(C(C=O)=C(C=2[C@H](C2C=CC=CC=2)[C@H]2CCC(C)=CCC(C)(C)C=CC[C@]12C)O)O |t:24,30|

Computed Properties

• Exact Mass: 474.24100
• Monoisotopic Mass: 474.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.157±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 522.5±50.0 °C at 760 mmHg
• Flash Point: 161.0±23.6 °C
• Solubility: Insuluble (8.5E-6 g/L) (25 ºC),
• PSA: 83.83000
• LogP: 6.72470
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Guajadial B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Prenylated neoflavonoids